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Compound of Interest

Compound Name: 1H-Benzimidazole-5-carbonitrile

Cat. No.: B1267360

This guide provides essential physicochemical data for 1H-Benzimidazole-5-carbonitrile, a
heterocyclic aromatic compound of interest to researchers and professionals in the field of drug
development and chemical synthesis.

Physicochemical Properties

The fundamental molecular properties of 1H-Benzimidazole-5-carbonitrile are summarized
below. These data are crucial for experimental design, analytical characterization, and
computational modeling.

Property Value
Molecular Formula C8H5N3[1][2]
Molecular Weight 143.15 g/mol [2][3]

It is important to distinguish the parent compound from its derivatives, which possess different
molecular formulas and weights. For instance, the 2-(4-hydroxyphenyl) substituted version has
a molecular formula of CL14H9N30 and a molecular weight of 235.245, while the 2,3-dihydro-2-
oxo derivative has a formula of CBH5N30 and a molar mass of 159.14[4][5]. Another related
compound, 1H-benzimidazole-2-carbonitrile, shares the same molecular formula and weight as
the 5-carbonitrile isomer[6].

Experimental Protocols
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Detailed experimental protocols for the synthesis and characterization of 1H-Benzimidazole-5-
carbonitrile and its analogs are typically found in peer-reviewed scientific literature and
patents. These methodologies would include specific reaction conditions, purification
techniques (such as recrystallization or chromatography), and analytical methods for structure
confirmation and purity assessment (e.g., NMR, Mass Spectrometry, and HPLC).

Logical Relationship of Compound Data

The following diagram illustrates the relationship between the chemical name and its

fundamental molecular properties.
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Core properties of 1H-Benzimidazole-5-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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